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Compound of Interest

Compound Name: 2-Ethyl-3-methylbutanal

Cat. No.: B1266178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry data and analysis

of 2-Ethyl-3-methylbutanal (C₇H₁₄O). This document outlines the key mass spectral data, a

detailed experimental protocol for its analysis, and a proposed fragmentation pathway.

Quantitative Mass Spectrometry Data
The electron ionization (EI) mass spectrum of 2-Ethyl-3-methylbutanal is characterized by a

series of fragment ions. The quantitative data, derived from the NIST Mass Spectrometry Data

Center, is summarized below. The molecular weight of 2-Ethyl-3-methylbutanal is 114.19

g/mol .[1][2]
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Proposed Fragment Ion

27 45 [C₂H₃]⁺

29 60 [C₂H₅]⁺ / [CHO]⁺

41 85 [C₃H₅]⁺

43 100 [C₃H₇]⁺ / [CH₃CO]⁺

57 95 [C₄H₉]⁺ / [C₂H₅CO]⁺

71 30 [C₅H₁₁]⁺ / [C₃H₇CO]⁺

85 15 [M - C₂H₅]⁺

114 5 [M]⁺

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section details a general protocol for the analysis of volatile aldehydes like 2-Ethyl-3-
methylbutanal using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is

based on established methods for the analysis of volatile organic compounds.

2.1. Sample Preparation

Samples containing 2-Ethyl-3-methylbutanal are typically prepared by dilution in a suitable

volatile solvent, such as methanol or dichloromethane. For trace analysis in complex matrices

like biological fluids or environmental samples, a headspace solid-phase microextraction

(SPME) or purge and trap method is recommended to extract and concentrate the volatile

aldehyde before injection into the GC-MS system.[3][4]

2.2. GC-MS Instrumentation and Conditions

Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a

capillary column is used.
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Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (5% phenyl-

methylpolysiloxane), is suitable for the separation of volatile aldehydes. A typical column

dimension is 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

Injector: The injector temperature is typically set to 250 °C. For liquid injections, a splitless

mode is often used for trace analysis.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 150 °C at a rate of 10 °C/min.

Hold: Maintain at 150 °C for 5 minutes.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1 mL/min.

Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 20 to 200.

Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Fragmentation Pathway
The fragmentation of 2-Ethyl-3-methylbutanal in an electron ionization mass spectrometer

proceeds through several key pathways, primarily involving alpha-cleavage and

rearrangements.
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Caption: Proposed fragmentation pathway of 2-Ethyl-3-methylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266178#2-ethyl-3-methylbutanal-mass-
spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1266178#2-ethyl-3-methylbutanal-mass-spectrometry-data
https://www.benchchem.com/product/b1266178#2-ethyl-3-methylbutanal-mass-spectrometry-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

